Cas no 71616-82-5 (Benzoic acid, 4-(1-oxobutyl)-)

• Product Name: Benzoic acid, 4-(1-oxobutyl)-
• CAS No: 71616-82-5
• MF: C₁₁H₁₂O₃
• MW: 192.211183547974
• CID: 1753263
• PubChem ID: 18983564
• Update Time: 2025-10-21

Benzoic acid, 4-(1-oxobutyl)- Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(1-oxobutyl)-
• 71616-82-5
• 4-butyrylbenzoic acid
• SCHEMBL5458953
• 4-butanoyl-benzoic acid
• rho-butyryl benzoic acid
• 4-butyrylbenzoicacid
• KZAGOSIRNVIVKT-UHFFFAOYSA-N

• Inchi： 1S/C11H12O3/c1-2-3-10(12)8-4-6-9(7-5-8)11(13)14/h4-7H,2-3H2,1H3,(H,13,14)
• InChI Key： KZAGOSIRNVIVKT-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(C(=O)O)=CC=1)CCC

Computed Properties

• Exact Mass: 192.07866
• Monoisotopic Mass: 192.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Benzoic acid, 4-(1-oxobutyl)-

Benzoic Acid, 4-(1-Oxobutyl)- (CAS No. 71616-82-5): A Comprehensive Overview

Benzoic acid, 4-(1-oxobutyl)- (CAS No. 71616-82-5) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biochemistry, and pharmaceuticals. This compound, also known as 4-(Butanoyl)benzoic acid, is characterized by its unique structural features and diverse applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive and up-to-date overview.

Chemical Structure and Properties

Benzoic acid, 4-(1-oxobutyl)- is a derivative of benzoic acid with a butanoyl group attached to the para position of the benzene ring. The molecular formula of this compound is C₁₁H₁₂O₃, and its molecular weight is approximately 192.20 g/mol. The presence of the carboxylic acid group and the ketone functionality imparts unique chemical properties to this compound. It is a white crystalline solid at room temperature and is soluble in common organic solvents such as ethanol, acetone, and dichloromethane.

The chemical structure of 4-(Butanoyl)benzoic acid allows it to participate in various chemical reactions, including esterification, amidation, and condensation reactions. These properties make it a valuable intermediate in the synthesis of more complex molecules and pharmaceuticals.

Synthesis Methods

The synthesis of Benzoic acid, 4-(1-oxobutyl)- can be achieved through several routes, each with its own advantages and limitations. One common method involves the Friedel-Crafts acylation of benzoic acid with butanoyl chloride in the presence of a Lewis acid catalyst such as aluminum chloride (AlCl₃). This reaction proceeds via an electrophilic aromatic substitution mechanism:

C₇H₅COOH + C₄H₇OCl → C₁₁H₁₂O₃

An alternative approach involves the reaction of benzoic acid with butanoyl anhydride under mild conditions. This method avoids the use of harsh catalysts and can be performed in a more environmentally friendly manner:

C₇H₅COOH + (C₄H₇O)₂O → C₁₁H₁₂O₃

Biological Activities and Applications

Benzoic acid, 4-(1-oxobutyl)- has been the subject of extensive research due to its potential biological activities. Recent studies have shown that this compound exhibits anti-inflammatory properties, making it a promising candidate for the development of new therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported that 4-(Butanoyl)benzoic acid-based derivatives demonstrated significant inhibition of cyclooxygenase (COX) enzymes, which are key mediators of inflammation.

In addition to its anti-inflammatory effects, Benzoic acid, 4-(1-oxobutyl)- has also been investigated for its antimicrobial properties. Research conducted at the University of California found that this compound exhibited potent activity against several bacterial strains, including Staphylococcus aureus and Escherichia coli. These findings suggest that 4-(Butanoyl)benzoic acid-based compounds could be developed into novel antibiotics to combat drug-resistant infections.

Potential Applications in Pharmaceuticals and Biotechnology

The unique chemical structure and biological activities of Benzoic acid, 4-(1-oxobutyl)- make it an attractive candidate for various applications in pharmaceuticals and biotechnology. In drug development, this compound can serve as a lead molecule for the design and synthesis of new drugs targeting inflammatory diseases such as arthritis and asthma. The ability to modulate COX enzymes makes it particularly relevant for these conditions.

In biotechnology, 4-(Butanoyl)benzoic acid-based compounds can be used as building blocks for the synthesis of more complex molecules with tailored biological activities. For example, researchers at Harvard University have explored the use of these compounds as precursors for the production of bioactive peptides and proteins with enhanced stability and efficacy.

Safety Considerations and Future Directions

Safety is a critical consideration in the development and application of any chemical compound. While preliminary studies suggest that Benzoic acid, 4-(1-oxobutyl)--based compounds are generally safe at therapeutic doses, further research is needed to fully understand their toxicity profiles and potential side effects. Preclinical studies in animal models have shown promising results, but clinical trials are essential to validate these findings in human subjects.

The future directions for research on Benzonic acid, 4-(1-oxobutyl)--based compounds include optimizing their pharmacokinetic properties to enhance bioavailability and reduce side effects. Additionally, exploring combination therapies involving these compounds with existing drugs could lead to more effective treatment strategies for various diseases.

In conclusion, Benzoic acid, 4-(1-oxobutyl)- (CAS No. 71616-82-5) is a multifaceted compound with significant potential in both fundamental research and practical applications. Its unique chemical structure and diverse biological activities make it an exciting area of study for chemists, biochemists, and pharmaceutical scientists alike.